Cas no 138716-46-8 (5-(2,4-Difluorophenyl)isoxazole)

• Product Name: 5-(2,4-Difluorophenyl)isoxazole
• CAS No: 138716-46-8
• MF: C₉H₅F₂NO
• MW: 181.138909101486
• MDL: MFCD02183538
• CID: 1067345
• PubChem ID: 2774710
• Update Time: 2025-04-20

5-(2,4-Difluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-Difluorophenyl)isoxazole
• 5-(2,4-difluorophenyl)-1,2-oxazole
• 138716-46-8
• SCHEMBL9680952
• AKOS006230395
• CS-0324403
• MFCD02183538
• DB-295621
• PS-6963

• MDL： MFCD02183538
• Inchi： 1S/C9H5F2NO/c10-6-1-2-7(8(11)5-6)9-3-4-12-13-9/h1-5H
• InChI Key： AWWPOAOBEPJBQE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC=NO1)F

Computed Properties

• Exact Mass: 181.03395
• Monoisotopic Mass: 181.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

5-(2,4-Difluorophenyl)isoxazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes